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Compound of Interest

Compound Name: BROMINE

Cat. No.: B1232223

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on selecting the appropriate glove materials for safely handling
bromine and its various organic and inorganic compounds.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with bromine and its compounds?

Al: Bromine is a highly corrosive and toxic substance. Direct contact can cause severe skin
burns and eye damage.[1] Inhalation of bromine vapor can lead to respiratory tract irritation,
and in high concentrations, can be fatal. Many organic and inorganic bromine compounds also
pose significant health risks, including toxicity, corrosivity, and reactivity. It is crucial to consult
the Safety Data Sheet (SDS) for each specific compound before handling.

Q2: Which glove materials are generally recommended for handling bromine?

A2: For handling liquid bromine, fluorinated rubber gloves are often recommended.[2] For
agueous solutions of bromine ("bromine water"), nitrile and neoprene gloves are considered
suitable.[2] However, the choice of glove material ultimately depends on the specific bromine
compound, its concentration, the duration of exposure, and the nature of the work (e.g.,
incidental splash or immersion).

Q3: What is the difference between permeation, degradation, and breakthrough time?
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A3:

o Permeation is the process by which a chemical passes through a glove material on a
molecular level.

o Degradation refers to the physical changes in the glove material when it comes into contact
with a chemical, such as swelling, cracking, or becoming brittle.

o Breakthrough time is the time it takes for a chemical to be detected on the inside of the glove
after it has been exposed on the outside. A longer breakthrough time indicates a more
protective glove material for a specific chemical.

Q4: Can | reuse disposable gloves after working with bromine or its compounds?

A4: No, disposable gloves should never be reused after handling hazardous chemicals like
bromine and its compounds. They are designed for single use and should be disposed of
properly immediately after a task is completed or if contamination is suspected.

Q5: What should | do if bromine or a bromine compound comes into contact with my gloves?

A5: If you suspect your gloves have been contaminated, you should immediately and safely
remove them, wash your hands thoroughly, and put on a new pair of gloves. Contaminated
gloves should be disposed of as hazardous waste according to your institution's guidelines.

Glove Material Chemical Compatibility Data

The following table summarizes the chemical resistance and breakthrough times of various
glove materials when exposed to bromine and select bromine compounds. This data is
compiled from various sources and should be used as a guide. It is crucial to consult the
specific glove manufacturer's data and perform an internal risk assessment before use.
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Chemical ] Breakthrough Time ] )
Glove Material . Degradation Rating
Compound (minutes)
Bromine (anhydrous
o Butyl Rubber > 480 Excellent
liquid)
Viton® > 480 Excellent
Neoprene <10 Not Recommended
Nitrile <10 Not Recommended
Natural Rubber
<10 Not Recommended

(Latex)
Bromine Water

) Nitrile > 480 Excellent
(Saturated Solution)
Neoprene > 480 Excellent
1-Bromopropane Viton® > 480 Excellent
Butyl Rubber > 480 Excellent
Nitrile 30-44 Fair
Bromoform Viton® > 240 Good
Benzyl Bromide Teflon® > 480 Excellent
Viton® > 480 Excellent

Note: "Not Recommended" indicates that the material is unsuitable for use with the specified

chemical. Breakthrough times can be affected by factors such as glove thickness, temperature,

and the concentration of the chemical.

Experimental Protocol: Testing Glove Material
Compatibility (Based on ASTM F739)

This protocol outlines a standardized method for determining the breakthrough time and

permeation rate of a chemical through a protective glove material.
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Objective: To quantitatively measure the resistance of a glove material to permeation by a
specific bromine compound under conditions of continuous contact.

Materials:

o Permeation test cell (as specified in ASTM F739)

o Glove material specimen

e Challenge chemical (the bromine compound to be tested)

e Collecting medium (a gas or liquid that will not affect the glove material)

» Analytical instrument capable of detecting low concentrations of the challenge chemical in
the collecting medium (e.g., gas chromatograph, mass spectrometer)

o Controlled temperature and humidity environment
Procedure:

e Specimen Preparation: Carefully cut a specimen from the palm area of the glove to be
tested. Ensure the specimen is free of defects.

o Test Cell Assembly: Securely clamp the glove material specimen in the permeation test cell,
dividing the cell into two chambers: the challenge chamber and the collection chamber.

e Introduction of Challenge Chemical: Introduce the bromine compound into the challenge
chamber, ensuring it is in continuous contact with the outer surface of the glove specimen.

o Collection and Analysis: Pass the collecting medium through the collection chamber at a
constant flow rate. Continuously or periodically analyze the collecting medium using the
analytical instrument to detect the presence of the challenge chemical.

o Data Recording: Record the time at which the challenge chemical is first detected in the
collecting medium. This is the breakthrough time. Continue to measure the concentration of
the challenge chemical in the collecting medium over time to determine the steady-state
permeation rate.
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» Degradation Assessment: After the test, visually inspect the glove material specimen for any
signs of degradation, such as swelling, discoloration, or embrittlement.

Troubleshooting Guide

Issue Possible Cause(s) Recommended Action(s)

The glove material is not Immediately replace the gloves

Gloves feel stiff or brittle after

short-term use.

resistant to the specific
bromine compound being
used, leading to rapid

degradation.

with a more chemically
resistant material. Consult the
compatibility chart and the

SDS for the compound.

A chemical odor is detected

inside the gloves.

Permeation has occurred, and
the chemical has broken

through the glove material.

Immediately remove the
gloves, wash your hands
thoroughly, and select a glove
material with a longer
breakthrough time for that
chemical.

Gloves appear swollen or have

changed color.

This is a sign of chemical
degradation. The protective
barrier of the glove has been

compromised.

Dispose of the gloves as
hazardous waste and select a
more appropriate glove

material.

Skin irritation or rash develops

after using gloves.

This could be an allergic
reaction to the glove material
(e.g., latex) or a result of

chemical permeation.

Discontinue use of that glove
type. Consider hypoallergenic
alternatives like nitrile. If skin
irritation persists, seek medical

attention.

Difficulty with fine motor tasks

while wearing gloves.

The gloves may be too thick,

reducing dexterity.

Consider using a thinner
gauge glove of the same
material if the breakthrough
time is still acceptable for the
task. Alternatively, double-
gloving with a thinner, more
dexterous inner glove and a
more robust outer glove may

be an option.
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Glove Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate glove material
when working with bromine and its compounds.
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Glove Selection Workflow for Bromine and its Compounds

Start: Identify Bromine Compound

Consult Safety Data Sheet (SDS)

;

Identify Hazards (Toxicity, Corrosivity, etc.)

;

Define Task (Splash vs. Immersion, Duration)

;

Review Glove Compatibility Chart

;

Select Primary Glove Material(s)

i

Check Manufacturer's Specific Data

;

Is Breakthrough Time Adequate?

P

Is Dexterity Sufficient? Re-assess Glove Choice

ﬁ

Consider Double Gloving

Final Glove Selection

Click to download full resolution via product page

Caption: A flowchart outlining the decision-making process for selecting appropriate gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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